Cas no 116256-35-0 (Androst-4-ene-17-carbonitrile,9,17-dihydroxy-3-oxo-, (17a)-)

• Product Name: Androst-4-ene-17-carbonitrile,9,17-dihydroxy-3-oxo-, (17a)-
• CAS No: 116256-35-0
• MF: C₂₀H₂₇NO₃
• MW: 329.433285951614
• CID: 166905
• PubChem ID: 3082778
• Update Time: 2025-04-19

Androst-4-ene-17-carbonitrile,9,17-dihydroxy-3-oxo-, (17a)- Chemical and Physical Properties

Names and Identifiers

• Androst-4-ene-17-carbonitrile,9,17-dihydroxy-3-oxo-, (17a)-
• 17-cyano-9,17-dihydroxyandrost-4-ene-3-one
• (9xi)-9,17-dihydroxy-3-oxoandrost-4-ene-17-carbonitrile
• 17beta-Cyano-9alpha,17alpha-dihydroxyandrost-4-en-3-one
• 17-Cdaeo
• 9,17alpha-Dihydroxy-3-oxoandrost-4-ene-17-carbonitrile
• Androst-4-ene-17-carbonitrile, 9,17-dihydroxy-3-oxo-, (17alpha)-
• UHCRRDZEBITSMZ-ZLHCHQMRSA-N
• SCHEMBL3363905
• (8S,10S,13S,14S)-9,17-dihydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-17-carbonitrile
• DTXSID80921981
• 9,17-Dihydroxy-3-oxoandrost-4-ene-17-carbonitrile
• 116256-35-0

• Inchi： 1S/C20H27NO3/c1-17-7-5-14(22)11-13(17)3-4-16-15-6-8-19(23,12-21)18(15,2)9-10-20(16,17)24/h11,15-16,23-24H,3-10H2,1-2H3/t15-,16-,17-,18-,19?,20?/m0/s1
• InChI Key： UHCRRDZEBITSMZ-ZLHCHQMRSA-N
• SMILES： OC12CC[C@]3(C)C(C#N)(CC[C@H]3[C@@H]1CCC1=CC(CC[C@]21C)=O)O

Computed Properties

• Exact Mass: 329.19921
• Monoisotopic Mass: 329.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• PSA: 81.32